Cas no 1261843-67-7 (4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261843-67-7
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• CID: 4986860
• Update Time: 2025-05-26

4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-10-3-1-2-9(12(10)19)11(18)8-4-6-17-7-5-8/h1-7,19H
• InChI Key： KMAASPXUXJNWJD-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(C2C=CN=CC=2)=O)=C1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4

Additional information on 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine

Introduction to 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine and Its Significance in Modern Chemical Research

4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine, a compound with the CAS number 1261843-67-7, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both hydroxyl and trifluoromethoxy functional groups, along with the pyridine moiety, endows it with unique chemical properties that make it a valuable candidate for further investigation.

The structural composition of 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine is highly relevant to its biological activity. The benzoyl group, attached to a pyridine ring, is a common motif in many bioactive molecules. This arrangement not only influences the molecule's solubility and stability but also its ability to interact with biological targets. Specifically, the hydroxyl group can participate in hydrogen bonding, enhancing binding affinity to proteins and enzymes, while the trifluoromethoxy group introduces lipophilicity and electronic effects that can modulate receptor interactions.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for designing molecules that can selectively target specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potential in inhibiting enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine is its versatility in chemical modifications. Researchers can easily introduce additional functional groups or alter existing ones to fine-tune the molecule's properties. This flexibility is crucial for optimizing drug-like characteristics such as bioavailability, metabolic stability, and pharmacokinetic profiles. Recent advances in synthetic chemistry have enabled the efficient preparation of various analogs of this compound, facilitating high-throughput screening and lead optimization.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine at the molecular level. These techniques allow researchers to predict binding affinities, identify potential drug-target interactions, and design molecules with improved therapeutic potential. By leveraging computational tools, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

Moreover, the synthesis of 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine has been refined through innovative synthetic strategies. Modern methodologies have enabled the construction of complex molecular architectures with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in introducing specific stereocenters and functional groups. These advancements have not only improved the accessibility of this compound but also opened new avenues for its application in medicinal chemistry.

The biological activity of 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine has been extensively studied in various cellular and animal models. Preliminary findings suggest that this compound exhibits potent effects on multiple biological pathways relevant to human health. For example, it has shown promise in modulating neurotransmitter release, which could have implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to inhibit certain kinases has raised interest in its potential as an anticancer agent.

In conclusion, 4-(2-Hydroxy-3-(trifluoromethoxy)benzoyl)pyridine (CAS no: 1261843-67-7) stands out as a significant molecule in modern chemical research. Its unique structural features, coupled with its versatile applications in drug discovery, make it a valuable asset for scientists working in pharmaceuticals and biotechnology. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in developing next-generation treatments for various diseases.